Cas no 67616-78-8 (Benzoic acid, 4-methoxy-3-[(phenylamino)sulfonyl]-)

• Product Name: Benzoic acid, 4-methoxy-3-[(phenylamino)sulfonyl]-
• CAS No: 67616-78-8
• MF: C₁₄H₁₃NO₅S
• MW: 307.321722745895
• CID: 1720310
• PubChem ID: 777257
• Update Time: 2025-04-21

Benzoic acid, 4-methoxy-3-[(phenylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-3-[(phenylamino)sulfonyl]-
• 4-methoxy-3-(phenylsulfamoyl)benzoic acid
• Oprea1_644053
• 67616-78-8
• SR-01000432408
• AKOS001632540
• EU-0071511
• DTXSID40354630
• AG-205/11611271
• SR-01000432408-1
• Oprea1_101187
• 3-(anilinosulfonyl)-4-methoxybenzoic acid

• Inchi： 1S/C14H13NO5S/c1-20-12-8-7-10(14(16)17)9-13(12)21(18,19)15-11-5-3-2-4-6-11/h2-9,15H,1H3,(H,16,17)
• InChI Key： AFSGAKRBFXDTOA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1OC)(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 307.05149
• Monoisotopic Mass: 307.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 92.7